N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(4,4-dioxo-2,3-dihydro-1,4λ6-benzoxathiin-2-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C13H13NO4S/c1-2-5-13(15)14-8-10-9-19(16,17)12-7-4-3-6-11(12)18-10/h3-4,6-7,10H,8-9H2,1H3,(H,14,15)
• InChI Key: AEIDOIJPAWUFHJ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1CS(=O)(=O)C2=CC=CC=C2O1
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol

Description

N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide, also known as DBY, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBY is a heterocyclic compound that contains oxygen, nitrogen, and sulfur atoms in its structure.

Mechanism of Action

The exact mechanism of action of N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide is not fully understood. However, studies have shown that N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide can inhibit the activity of certain enzymes such as tyrosinase and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. It has also been shown to have antibacterial and antiviral properties. In vivo studies have shown that N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide can reduce the severity of inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide in lab experiments is its versatility. N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide can be easily synthesized and modified to obtain various derivatives with different properties. It is also relatively stable under normal laboratory conditions. However, one of the limitations of using N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide. One area of research is the development of N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide and its derivatives. Additionally, the potential use of N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide as a building block for the synthesis of novel materials and the development of new therapeutic agents should be explored.

Synthesis Methods

N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide can be synthesized using various methods. One of the commonly used methods is the reaction between 2,3-dihydro-1,4-benzoxathiine-2-carboxylic acid and propargylamine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is then purified using column chromatography to obtain pure N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide.

Scientific Research Applications

N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide has been shown to possess antitumor, antiviral, and antibacterial properties. It has also been studied for its potential use as an anti-inflammatory agent. In material science, N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide has been used as a building block for the synthesis of various functional materials such as fluorescent dyes and liquid crystals. In organic synthesis, N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]but-2-ynamide has been used as a starting material for the synthesis of various heterocyclic compounds.